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Compound of Interest

Compound Name: L-159282

Cat. No.: B1677254 Get Quote

Disclaimer: The following application notes and protocols are based on the hypothesized

mechanism of action for L-159282 as a selective inhibitor of the PI3K/AKT/mTOR signaling

pathway. This information is intended to serve as a comprehensive guide for designing long-

term studies for a compound with such a mechanism.

Introduction
L-159282 is a novel investigational compound hypothesized to be a potent and selective

inhibitor of the Phosphatidylinositol 3-kinase (PI3K)/AKT/mammalian Target of Rapamycin

(mTOR) signaling pathway. This pathway is a critical regulator of cell proliferation, growth,

survival, and metabolism, and its dysregulation is a hallmark of many cancers. These

application notes provide a framework for designing and conducting long-term preclinical

studies to evaluate the sustained efficacy, potential for resistance development, and chronic

toxicity of L-159282.

Hypothesized Signaling Pathway of L-159282
The PI3K/AKT/mTOR pathway is a key signaling cascade downstream of receptor tyrosine

kinases (RTKs). Upon activation by growth factors, PI3K phosphorylates PIP2 to PIP3, which in

turn activates AKT. Activated AKT phosphorylates a range of downstream targets, including

mTOR, leading to cell growth and proliferation. L-159282 is presumed to inhibit PI3K, thereby

blocking this entire downstream signaling cascade.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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